Cas no 90708-22-8 (5-cyclopropyl-1-methyl-1H-1,2,4-triazol-3-amine)

5-Cyclopropyl-1-methyl-1H-1,2,4-triazol-3-amine is a heterocyclic amine derivative featuring a 1,2,4-triazole core with cyclopropyl and methyl substituents. This compound exhibits structural versatility, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The cyclopropyl group enhances steric and electronic properties, potentially improving binding affinity in bioactive molecules. Its triazole scaffold is known for stability and diverse reactivity, enabling applications in medicinal chemistry, particularly in the development of antifungal, antibacterial, and antiviral agents. The presence of the primary amine group allows for further functionalization, facilitating the creation of derivatives with tailored properties. This compound is suitable for research in drug discovery and material science due to its robust synthetic utility.
5-cyclopropyl-1-methyl-1H-1,2,4-triazol-3-amine structure
90708-22-8 structure
Product Name:5-cyclopropyl-1-methyl-1H-1,2,4-triazol-3-amine
CAS No:90708-22-8
MF:C6H10N4
MW:138.17040014267
MDL:MFCD28624614
CID:3213473
PubChem ID:83872296
Update Time:2025-07-28

5-cyclopropyl-1-methyl-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-TRIAZOL-3-AMINE, 5-CYCLOPROPYL-1-METHYL-
    • 5-cyclopropyl-1-methyl-1H-1,2,4-triazol-3-amine
    • ALBB-036502
    • 90708-22-8
    • EN300-219821
    • MDL: MFCD28624614
    • Inchi: 1S/C6H10N4/c1-10-5(4-2-3-4)8-6(7)9-10/h4H,2-3H2,1H3,(H2,7,9)
    • InChI Key: ZDMLOEABISQFAE-UHFFFAOYSA-N
    • SMILES: N1(C)C(C2CC2)=NC(N)=N1

Computed Properties

  • Exact Mass: 138.090546336Da
  • Monoisotopic Mass: 138.090546336Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 56.7Ų

5-cyclopropyl-1-methyl-1H-1,2,4-triazol-3-amine Pricemore >>

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